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Compound of Interest

Compound Name: N-Ethylisopropylamine

Cat. No.: B046697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data and

essential handling precautions for N-Ethylisopropylamine (CAS No. 19961-27-4). The

information is compiled from various safety data sheets and toxicological guidelines to ensure a

high standard of accuracy and relevance for professionals in research and drug development.

Toxicological Profile
While specific quantitative toxicological data such as LD50 and LC50 values for N-
Ethylisopropylamine are not readily available in the public domain, the compound is classified

as hazardous based on its chemical properties and structure-activity relationships with similar

short-chain aliphatic amines. The following table summarizes the known toxicological endpoints

and hazard classifications.
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Toxicological Endpoint Classification/Data Reference

Acute Oral Toxicity Category 4 [1][2]

Acute Dermal Toxicity Category 4 [1][2]

Acute Inhalation Toxicity

(Vapors)
Category 4 [1][2]

Skin Corrosion/Irritation
Category 1B: Causes severe

skin burns and eye damage.
[1][2][3][4]

Serious Eye Damage/Eye

Irritation

Category 1: Causes serious

eye damage.
[1][2]

Sensitization No information available. [1]

Germ Cell Mutagenicity No information available. [1]

Carcinogenicity No information available. [1]

Reproductive Toxicity No information available.

Specific Target Organ Toxicity

(Single Exposure)
No information available.

Specific Target Organ Toxicity

(Repeated Exposure)
No information available.

Aspiration Hazard No data available.

Handling Precautions and Personal Protective
Equipment (PPE)
Given its hazardous nature, strict adherence to safety protocols is mandatory when handling N-
Ethylisopropylamine. The following table outlines the recommended handling precautions

and personal protective equipment.
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Precaution/PPE Recommendation Reference

Engineering Controls

Handle in a well-ventilated

area, preferably in a fume

hood. Use explosion-proof

electrical, ventilating, and

lighting equipment. Ensure

eyewash stations and safety

showers are readily

accessible.

[1][5]

Handling Procedures

Avoid contact with skin, eyes,

and clothing. Do not breathe

vapors or mist. Keep away

from open flames, hot

surfaces, and sources of

ignition. Use non-sparking

tools. Take precautionary

measures against static

discharge.

[1][2][6]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

may also be necessary.

[1][5][7]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. The selected

protective gloves have to

satisfy the specifications of EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.

[1][5]
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Respiratory Protection

Follow OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

[1][7]

Storage

Store in a cool, dry, and well-

ventilated place. Keep

container tightly closed. Store

in a flammable liquids area.

Keep away from oxidizing

agents.

[1][2][8]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[1][6]

Experimental Protocols for Toxicological
Assessment
While specific experimental studies for N-Ethylisopropylamine are not publicly available, the

following section outlines the general methodologies based on OECD guidelines that would be

employed to determine the toxicological profile of such a chemical.

Acute Oral, Dermal, and Inhalation Toxicity
The assessment of acute toxicity is crucial for classification and labeling. Standardized OECD

guidelines ensure reproducibility and animal welfare considerations.

Acute Oral Toxicity (OECD 420, 423, 425): These methods involve the administration of the

substance to animals (usually rats) in a single dose or multiple doses within 24 hours.[1] The

Fixed Dose Procedure (OECD 420) uses a set of fixed doses, while the Acute Toxic Class
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Method (OECD 423) and the Up-and-Down Procedure (OECD 425) are stepwise methods

that use fewer animals to estimate the LD50.[1][9][10][11][12]

Acute Dermal Toxicity (OECD 402): This test involves the application of the substance to the

clipped skin of animals (rats or rabbits) for 24 hours.[2][13][14][15] Observations for signs of

toxicity and mortality are made for at least 14 days.[13][15]

Acute Inhalation Toxicity (OECD 403, 436): Animals are exposed to the substance as a

vapor, aerosol, or gas in a whole-body or nose-only inhalation chamber for a defined period

(typically 4 hours).[5][16][17][18][19] The concentration that is lethal to 50% of the test

animals (LC50) is determined.[16]

Skin and Eye Irritation/Corrosion
These tests determine the potential of a substance to cause reversible or irreversible damage

to the skin and eyes.

Skin Corrosion/Irritation (OECD 404, 431, 439): In vivo studies (OECD 404) involve applying

the substance to the skin of a rabbit and observing for signs of irritation or corrosion.[20] In

vitro methods using reconstructed human epidermis (RhE) models (OECD 431, 439) are

now widely used to reduce animal testing and can determine if a substance is corrosive or

an irritant.[21][22][23][24]

Eye Irritation/Corrosion (OECD 405): The substance is applied to the eye of a rabbit, and the

cornea, iris, and conjunctiva are examined for lesions.[7][25][26][27][28] In vitro alternatives

are also available and are used in a tiered testing strategy to minimize animal use.[26][27]

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the toxicological

assessment and safe handling of chemicals like N-Ethylisopropylamine.
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Phase 1: In Silico & In Vitro Assessment

Phase 2: Acute Toxicity Testing (In Vivo)

Phase 3: Irritation & Sensitization

Phase 4: Repeated Dose & Genotoxicity

QSAR & Structural Analysis

In Vitro Screening
(e.g., cell-based assays)

Acute Oral Toxicity
(OECD 420/423/425)

Proceed if necessary

Acute Dermal Toxicity
(OECD 402)

Acute Inhalation Toxicity
(OECD 403)

Skin Irritation/Corrosion
(OECD 404/431)

Eye Irritation/Corrosion
(OECD 405)

Repeated Dose Toxicity Genotoxicity Testing

Hazard Identification & Risk Assessment

Click to download full resolution via product page

Caption: General workflow for chemical toxicity assessment.
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Routes of Exposure

Personal Protective Equipment (PPE)

N-Ethylisopropylamine

Inhalation Dermal Contact Ocular Contact Ingestion

Respiratory Protection
(Fume Hood / Respirator) Protective Gloves & Clothing Safety Goggles / Face Shield Good Laboratory Practices

(No eating/drinking)

Click to download full resolution via product page

Caption: PPE based on exposure routes for N-Ethylisopropylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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